Cas no 1187830-86-9 (1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester)
1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-Butyl 4-methyl isoquinoline-2,4(1H)-dicarboxylate
- 1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester
- 2-O-tert-butyl 4-O-methyl 1H-isoquinoline-2,4-dicarboxylate
- 1187830-86-9
- DB-061397
- W-205014
- AKOS015840965
- 1H-Isoquinoline-2,4-dicarboxylic acid2-tert-butyl ester 4-methyl ester
- SC1368
- 2-tert-butyl 4-methyl 1,2-dihydroisoquinoline-2,4-dicarboxylate
- METHYL N-BOC-ISOQUINOLINE-4(1H)-CARBOXYLATE
- 2-tert-Butyl4-methylisoquinoline-2,4(1H)-dicarboxylate
- J-504711
- DTXSID30718484
- 1H-Isoquinolin-2,4-dicarboxylic acid 2-tert-butyl ester 4-Methyl ester
-
- MDL: MFCD11973827
- Inchi: 1S/C16H19NO4/c1-16(2,3)21-15(19)17-9-11-7-5-6-8-12(11)13(10-17)14(18)20-4/h5-8,10H,9H2,1-4H3
- InChI Key: CXANTJFZKVKKKM-UHFFFAOYSA-N
- SMILES: O(C(N1C=C(C(=O)OC)C2C=CC=CC=2C1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 289.13100
- Monoisotopic Mass: 289.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.188
- PSA: 55.84000
- LogP: 2.88910
1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester Security Information
- Storage Condition:Sealed in dry,2-8°C
1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 091692-100mg |
2-tert-Butyl 4-methyl isoquinoline-2,4(1H)-dicarboxylate |
1187830-86-9 | 95% | 100mg |
£213.00 | 2022-03-01 | |
| Fluorochem | 091692-250mg |
2-tert-Butyl 4-methyl isoquinoline-2,4(1H)-dicarboxylate |
1187830-86-9 | 95% | 250mg |
£400.00 | 2022-03-01 | |
| Chemenu | CM128646-1g |
2-(tert-butyl) 4-methyl isoquinoline-2,4(1H)-dicarboxylate |
1187830-86-9 | 95% | 1g |
$326 | 2023-11-23 | |
| TRC | I918018-10mg |
1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester |
1187830-86-9 | 10mg |
$110.00 | 2023-05-18 | ||
| TRC | I918018-25mg |
1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester |
1187830-86-9 | 25mg |
$201.00 | 2023-05-18 | ||
| TRC | I918018-50mg |
1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester |
1187830-86-9 | 50mg |
$316.00 | 2023-05-18 | ||
| TRC | I918018-100mg |
1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester |
1187830-86-9 | 100mg |
$442.00 | 2023-05-18 | ||
| Chemenu | CM128646-1g |
2-(tert-butyl) 4-methyl isoquinoline-2,4(1H)-dicarboxylate |
1187830-86-9 | 95% | 1g |
$357 | 2021-08-05 | |
| Chemenu | CM128646-5g |
2-(tert-butyl) 4-methyl isoquinoline-2,4(1H)-dicarboxylate |
1187830-86-9 | 95% | 5g |
$1607 | 2021-08-05 | |
| Alichem | A189006347-1g |
2-tert-Butyl 4-methyl isoquinoline-2,4(1H)-dicarboxylate |
1187830-86-9 | 95% | 1g |
$400.00 | 2023-09-04 |
1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester
Recent Advances in the Study of 1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester (CAS: 1187830-86-9)
The compound 1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester (CAS: 1187830-86-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest studies and applications of this compound, highlighting its role in drug discovery and development.
Recent literature indicates that 1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester serves as a key precursor in the synthesis of isoquinoline derivatives, which are known for their diverse pharmacological activities. These derivatives have shown promise in targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The tert-butyl and methyl ester groups in the compound enhance its stability and reactivity, making it a valuable building block in organic synthesis.
One notable study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound in the development of novel kinase inhibitors. The researchers demonstrated that modifications at the 2- and 4-positions of the isoquinoline scaffold, facilitated by the tert-butyl and methyl ester groups, led to improved selectivity and potency against specific kinase targets. This finding underscores the compound's potential in designing targeted therapies for cancer and other kinase-related disorders.
In addition to its applications in kinase inhibitor development, 1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester has also been investigated for its role in modulating neurotransmitter systems. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited significant affinity for GABA receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study highlighted the importance of the ester groups in maintaining the compound's bioavailability and blood-brain barrier permeability.
From a synthetic chemistry perspective, advancements in the scalable production of 1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester have been reported. A team of researchers from the University of Cambridge (2023) developed a novel catalytic method for the efficient and environmentally friendly synthesis of this compound, reducing the reliance on hazardous reagents and minimizing waste generation. This methodological improvement is expected to facilitate broader access to the compound for research and industrial applications.
In conclusion, 1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester (CAS: 1187830-86-9) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibitor development, neurotransmitter modulation, and beyond. Ongoing research continues to explore its potential in addressing unmet medical needs, and its synthetic accessibility further enhances its appeal as a valuable tool in drug discovery. Future studies are anticipated to uncover additional therapeutic avenues for this versatile compound.
1187830-86-9 (1H-Isoquinoline-2,4-dicarboxylic acid 2-tert-butyl ester 4-methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)